Cas no 1487955-30-5 (2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro-)

• Product Name: 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro-
• CAS No: 1487955-30-5
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5282136
• Update Time: 2025-05-30

2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro-

• Inchi： 1S/C10H19ClO/c1-2-3-4-10(9-11)5-7-12-8-6-10/h2-9H2,1H3
• InChI Key： KGQWYRFCBWIEPW-UHFFFAOYSA-N
• SMILES： C1OCCC(CCCC)(CCl)C1

Additional information on 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro-

Introduction to CAS No. 1487955-30-5: 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro-

The compound CAS No. 1487955-30-5, also known as 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro-, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyrans, which are oxygen-containing heterocyclic compounds. The structure of 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro- features a six-membered ring with one oxygen atom and two double bonds, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of tetrahydropyran derivatives in drug discovery and material science. For instance, researchers have explored the use of 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro- as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. The presence of the chloromethyl group in its structure allows for easy functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In terms of synthesis, 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro- can be prepared through various routes, including ring-opening reactions and intramolecular cyclizations. One notable method involves the reaction of a suitably substituted diol with a chloromethylating agent under specific conditions. This approach not only ensures high yields but also provides excellent control over the stereochemistry of the product.

The chemical stability of 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro- makes it an ideal candidate for applications in organic synthesis. Its ability to undergo nucleophilic substitution reactions at the chloromethyl position has been extensively utilized in constructing complex molecules with intricate architectures. For example, recent advancements in medicinal chemistry have leveraged this property to design novel inhibitors targeting specific enzymes involved in disease pathways.

Beyond its synthetic applications, 2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro- has shown promise in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in high-performance composites and advanced coatings.

In conclusion, CAS No. 1487955-30-5 (2H-Pyran, 4-butyl-4-(chloromethyl)tetrahydro) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials science.